Cas no 86845-49-0 (Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester)

• Product name: Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
• CAS No: 86845-49-0
• MF: C₁₁H₂₂O₄
• MW: 218.28998
• CID: 660397
• PubChem ID: 552164

Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
• ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate
• DTXSID50338961
• 86845-49-0
• Ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate #
• PFNDFRMGKYXRMM-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H22O4/c1-6-13-10(5)15-9(4)8(3)11(12)14-7-2/h8-10H,6-7H2,1-5H3
• InChI Key： PFNDFRMGKYXRMM-UHFFFAOYSA-N
• SMILES： CCOC(C)OC(C)C(C)C(=O)OCC

Computed Properties

• Exact Mass: 218.15180918g/mol
• Monoisotopic Mass: 218.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2